Cas no 208182-75-6 (1-(3-Bromophenyl)-2-(4-pyridinyl)Ethanone)

• Product Name: 1-(3-Bromophenyl)-2-(4-pyridinyl)Ethanone
• CAS No: 208182-75-6
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• MDL: MFCD16659213
• CID: 2103413
• Update Time: 2025-06-11

1-(3-Bromophenyl)-2-(4-pyridinyl)Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2-(4-pyridinyl)Ethanone
• JFIWJIOSMCUYMH-UHFFFAOYSA-N
• 1-(3-bromophenyl)-2-(4-pyridyl)ethanone
• 1-(3-bromophenyl)-2-pyridin-4-ylethanone
• 1-(3-Bromo-phenyl)-2-pyridin-4-yl-ethanone
• 1-(3-Bromophenyl)-2-(pyridin-4-yl)ethan-1-one
• 1-(3-Bromophenyl)-2-(4-pyridinyl)Ethanone

• MDL： MFCD16659213
• Inchi： 1S/C13H10BrNO/c14-12-3-1-2-11(9-12)13(16)8-10-4-6-15-7-5-10/h1-7,9H,8H2
• InChI Key： JFIWJIOSMCUYMH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CC1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Bromophenyl)-2-(4-pyridinyl)Ethanone

Research Brief on 1-(3-Bromophenyl)-2-(4-pyridinyl)Ethanone (CAS: 208182-75-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-(3-Bromophenyl)-2-(4-pyridinyl)Ethanone (CAS: 208182-75-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of specific biological targets.

Recent synthetic methodologies have optimized the production of 1-(3-Bromophenyl)-2-(4-pyridinyl)Ethanone, with a focus on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that enhances the efficiency of its synthesis, reducing byproducts and environmental impact. This advancement is particularly relevant for scaling up production for preclinical and clinical studies. The compound's bromophenyl and pyridinyl moieties are critical for its reactivity, enabling further functionalization to create derivatives with enhanced biological activity.

In terms of biological activity, 1-(3-Bromophenyl)-2-(4-pyridinyl)Ethanone has shown promise as a scaffold for kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its derivative's inhibitory effects on specific tyrosine kinases implicated in cancer progression. The compound's ability to bind to ATP-binding sites of kinases was confirmed through X-ray crystallography, providing a structural basis for further optimization. Additionally, its pharmacokinetic properties, such as moderate solubility and membrane permeability, make it a viable candidate for oral drug development.

Beyond oncology, recent research has explored its applications in neurodegenerative diseases. A 2023 preprint on ChemRxiv highlighted its potential to modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. While preliminary, these findings suggest a broader therapeutic scope for this compound. However, challenges such as metabolic stability and off-target effects remain to be addressed in future studies. Collaborative efforts between academia and industry are underway to refine its properties and advance it toward clinical trials.

In conclusion, 1-(3-Bromophenyl)-2-(4-pyridinyl)Ethanone (CAS: 208182-75-6) represents a versatile and promising molecule in chemical biology and drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable tool for developing next-generation therapeutics. Ongoing research will likely uncover additional applications and optimize its efficacy and safety profiles, paving the way for its integration into targeted therapies.